Cas no 4072-45-1 (Iodonium,(4-methoxyphenyl)(4-nitrophenyl)-, bromide (1:1))

• Product Name: Iodonium,(4-methoxyphenyl)(4-nitrophenyl)-, bromide (1:1)
• CAS No: 4072-45-1
• MF: C₁₃H₁₁BrINO₃
• MW: 436.039815187454
• CID: 334969
• PubChem ID: 24189242
• Update Time: 2025-04-19

Iodonium,(4-methoxyphenyl)(4-nitrophenyl)-, bromide (1:1) Chemical and Physical Properties

Names and Identifiers

• (4-methoxyphenyl)-(4-nitrophenyl)iodanium,bromide
• Iodonium,(4-methoxyphenyl)(4-nitrophenyl)-, bromide (1:1)
• (4-Methoxyphenyl)(4-nitrophenyl)iodanium bromide
• DTXSID20637559
• 4072-45-1
• NSC86356
• Iodonium, (p-methoxyphenyl)(p-nitrophenyl)- bromide
• NSC-86356

• Inchi： 1S/C13H11INO3.BrH/c1-18-13-8-4-11(5-9-13)14-10-2-6-12(7-3-10)15(16)17;/h2-9H,1H3;1H/q+1;/p-1
• InChI Key： IDWORHUWWHPXKQ-UHFFFAOYSA-M
• SMILES： [I+](C1C=CC(=CC=1)[N+](=O)[O-])C1C=CC(=CC=1)OC.[Br-]

Computed Properties

• Exact Mass: 423.8101
• Monoisotopic Mass: 434.896699
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 266
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 52.37